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Compound of Interest

Compound Name: Nitenpyram-d3

Cat. No.: B10795696 Get Quote

For researchers, scientists, and drug development professionals utilizing isotopically labeled

compounds, the certificate of analysis (CoA) and a thorough understanding of isotopic purity

are critical for ensuring the accuracy and reliability of experimental results. This guide provides

a comparative overview of Nitenpyram-d3, a deuterated internal standard for the quantification

of the neonicotinoid insecticide Nitenpyram. We will delve into the key analytical data,

experimental protocols for purity assessment, and a comparison with its non-deuterated

counterpart.

Certificate of Analysis: Key Data Comparison
The following table summarizes the typical analytical data for a batch of Nitenpyram-d3
compared to a Nitenpyram certified reference material. This data is essential for assessing the

quality and suitability of the material for its intended application.
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Parameter
Nitenpyram-d3 (Internal
Standard)

Nitenpyram (Reference
Standard)

Lot Number [Example: 123-45-678] [Example: 987-65-432]

Chemical Formula C₁₁H₁₂D₃ClN₄O₂[1] C₁₁H₁₅ClN₄O₂

Molecular Weight 273.73 g/mol [2] 270.72 g/mol [3]

CAS Number Not explicitly assigned for d3 150824-47-8[3]

Chemical Purity (by HPLC) ≥98% ≥99.5%[4]

Isotopic Purity
≥99% total deuterated forms

(d1-d3)[1]
Not Applicable

Isotopic Distribution

d0 (unlabeled) ≤1% Not Applicable

d1 ≤1% Not Applicable

d2 ≤5% Not Applicable

d3 ≥93% Not Applicable

Appearance Off-white to pale yellow solid Pale yellow crystals

Solubility
Soluble in Methanol and

DMSO[1]

Soluble in water, methanol,

and DMSO

Experimental Protocols for Purity Assessment
Accurate determination of both chemical and isotopic purity is paramount. Below are detailed

methodologies for the key experiments cited in the certificate of analysis.

Chemical Purity Assessment by High-Performance
Liquid Chromatography (HPLC)
This method is used to determine the presence of any non-deuterated Nitenpyram or other

chemical impurities.

Instrumentation:
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High-Performance Liquid Chromatograph (HPLC) with a UV-Vis Detector.

Chromatographic Conditions:

Column: Cogent Diamond Hydride™, 4µm, 100Å, 2.1 x 100 mm.[4]

Mobile Phase: 80:20 Acetonitrile / DI water with 0.1% formic acid.[4]

Flow Rate: 0.4 mL/minute.[4]

Injection Volume: 1 µL.[4]

Detection: UV at 254 nm.[4]

Sample Preparation: The Nitenpyram-d3 standard is dissolved in a 50:50 acetonitrile/DI

water mixture to a known concentration (e.g., 0.2 mg/mL).[4]

Procedure:

The HPLC system is equilibrated with the mobile phase until a stable baseline is achieved.

A blank injection (solvent) is made to ensure no carryover or system contamination.

The prepared Nitenpyram-d3 sample is injected.

The resulting chromatogram is analyzed to determine the peak area of Nitenpyram-d3 and

any impurities.

Chemical purity is calculated as the percentage of the main peak area relative to the total

peak area of all components.

Isotopic Purity Assessment by Liquid Chromatography-
Mass Spectrometry (LC-MS)
This technique is essential for determining the isotopic enrichment and distribution of the

deuterated compound.

Instrumentation:
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Liquid Chromatograph coupled to a High-Resolution Mass Spectrometer (HRMS).

Methodology:

Chromatography: The HPLC conditions are similar to those used for chemical purity analysis

to ensure the separation of the analyte from any potential interferences before it enters the

mass spectrometer.

Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Scan Mode: Full scan mode to detect all isotopologues.

Mass Range: A range that includes the molecular ions of unlabeled Nitenpyram (m/z ~271)

and Nitenpyram-d3 (m/z ~274).

Procedure:

The LC-MS system is calibrated to ensure high mass accuracy.

The Nitenpyram-d3 sample is injected and separated by the LC system.

The eluent is introduced into the mass spectrometer.

Mass spectra are acquired across the chromatographic peak corresponding to Nitenpyram-
d3.

Extracted Ion Chromatograms (EICs) are generated for each isotopologue (d0, d1, d2, d3).

The peak areas of the EICs for each isotopologue are integrated.

The isotopic distribution is calculated by expressing the peak area of each isotopologue as a

percentage of the total peak area of all isotopologs. The isotopic purity is the sum of the

percentages of all deuterated forms.[5]

Visualizing the Workflow and Quality Control
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To better illustrate the processes involved in the analysis and quality control of Nitenpyram-d3,

the following diagrams have been generated.
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Experimental workflow for Nitenpyram-d3 analysis.
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Quality control decision tree for Nitenpyram-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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